Cetirizine
Cetirizine
Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. (NCI)
Cetirizine, also known as cetiderm or reactine, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Cetirizine is a drug which is used for the relief of symptoms associated with seasonal allergic rhinitis, perennial allergic rhinitis and the treatment of the uncomplicated skin manifestations of chronic idiopathic urticaria. Cetirizine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cetirizine has been found in human brain and skin tissues. In humans, cetirizine is involved in the cetirizine H1-antihistamine action pathway. Cetirizine is a potentially toxic compound.
Cetirizine Hydrochloride is a synthetic phenylmethyl-piperazinyl derivative, antihistaminic Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. (NCI04)
Cetirizine, also known as cetiderm or reactine, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Cetirizine is a drug which is used for the relief of symptoms associated with seasonal allergic rhinitis, perennial allergic rhinitis and the treatment of the uncomplicated skin manifestations of chronic idiopathic urticaria. Cetirizine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cetirizine has been found in human brain and skin tissues. In humans, cetirizine is involved in the cetirizine H1-antihistamine action pathway. Cetirizine is a potentially toxic compound.
Cetirizine Hydrochloride is a synthetic phenylmethyl-piperazinyl derivative, antihistaminic Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
83881-51-0
VCID:
VC0192768
InChI:
InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)
SMILES:
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H25ClN2O3
Molecular Weight:
388.9 g/mol
Cetirizine
CAS No.: 83881-51-0
Impurities
VCID: VC0192768
Molecular Formula: C21H25ClN2O3
Molecular Weight: 388.9 g/mol
Purity: > 95%
| CAS No. | 83881-51-0 |
|---|---|
| Product Name | Cetirizine |
| Molecular Formula | C21H25ClN2O3 |
| Molecular Weight | 388.9 g/mol |
| IUPAC Name | 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid |
| Standard InChI | InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26) |
| Standard InChIKey | ZKLPARSLTMPFCP-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
| Boiling Point | 542.1 °C at 760 mmHg |
| Colorform | Crystals from ethanol |
| Melting Point | 110-115°C 112.5 °C 110-115 °C 112.5°C |
| Physical Description | Solid |
| Description | Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. (NCI) Cetirizine, also known as cetiderm or reactine, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Cetirizine is a drug which is used for the relief of symptoms associated with seasonal allergic rhinitis, perennial allergic rhinitis and the treatment of the uncomplicated skin manifestations of chronic idiopathic urticaria. Cetirizine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cetirizine has been found in human brain and skin tissues. In humans, cetirizine is involved in the cetirizine H1-antihistamine action pathway. Cetirizine is a potentially toxic compound. Cetirizine Hydrochloride is a synthetic phenylmethyl-piperazinyl derivative, antihistaminic Cetirizine is a metabolite of hydroxyzine and a selective peripheral histamine H1-receptor antagonist. It is used for symptomatic treatment of seasonal and perennial allergic rhinitis and for chronic urticaria. (NCI04) |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 83881-52-1 (di-hydrochloride) |
| Solubility | 101 mg/L In water, 6.96X10+4 mg/L at 25 °C (est) |
| Synonyms | (2-(4-((4-Chlorophenyl)phenylmethyl)-1-piperazinyl)ethoxy)acetic Acid Alerlisin Cetalerg Ceterifug Ceti TAD Ceti-Puren Cetiderm Cetidura Cetil von ct CetiLich Cetirigamma Cetirizin AL Cetirizin AZU Cetirizin Basics Cetirizine Cetirizine Dihydrochloride Cetirlan Dihydrochloride, Cetirizine P 071 P-071 P071 Reactine Virlix Voltric Zetir Zirtek Zyrtec |
| Vapor Pressure | 2.98X10-11 mm Hg at 25 °C (est) |
| PubChem Compound | 2678 |
| Last Modified | Nov 11 2021 |
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